Cas no 58541-21-2 ( )
structure
Product Name:
CAS No:58541-21-2
MF:C18H22O
MW:254.366685390472
CID:948646
PubChem ID:429367
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
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- NSC254074
- NSC-254074
- 58541-21-2
- DTXSID40330419
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- Inchi: 1S/C18H22O/c19-17(16-4-2-1-3-5-16)18-7-6-13-8-14(11-18)10-15(9-13)12-18/h1-5,13-15H,6-12H2
- InChI Key: IPUHRYLUOPTOLV-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C12CCC3CC(CC(C3)C1)C2
Computed Properties
- Exact Mass: 254.16716
- Monoisotopic Mass: 254.167065321g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 2
- Complexity: 352
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.7
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Related Literature
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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